Cas no 5777-20-8 (1,2-oxazol-3-ol)

• Product Name: 1,2-oxazol-3-ol
• CAS No: 5777-20-8
• MF: C₃H₃NO₂
• MW: 85.0614206790924
• MDL: MFCD16996230
• CID: 344257
• PubChem ID: 9964065
• Update Time: 2025-04-19

1,2-oxazol-3-ol Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isoxazolone
• 1,2-Oxazol-3-ol
• 1383831
• 2-oxazolidone
• 3-hydroxy-isooxazole
• 3-hydroxyisoxazole
• 3-hydroxy-isoxazole
• 3-Isoxazolidinone
• 3-Isoxazolidone
• 3-isoxazolol
• AC1L4UV3
• AC1Q6H19
• CTK0I0270
• isoxazol-3-ol
• isoxazol-3-one
• Isoxazolidin-3-on
• ISOXAZOLIDIN-3-ONE
• isoxazolidinone
• SureCN123182
• SureCN4880968
• W15437
• MB20248
• AKOS022719772
• F8881-2391
• 3-hydroxy isoxazole
• SY197715
• PS-20255
• AMY12303
• 1,2-oxazol-3-one
• MFCD16996230
• isoxazol-3(2h)-one
• 127925-01-3
• FUOSTELFLYZQCW-UHFFFAOYSA-N
• Z1255501207
• AKOS028111902
• 5777-20-8
• CS-0047268
• EN300-95046
• FT-0721239
• DB-003397
• 1,2-oxazol-3-ol

• MDL： MFCD16996230
• Inchi： 1S/C3H3NO2/c5-3-1-2-6-4-3/h1-2H,(H,4,5)
• InChI Key： FUOSTELFLYZQCW-UHFFFAOYSA-N
• SMILES： O1C=CC(N1)=O

Computed Properties

• Exact Mass: 85.01639
• Monoisotopic Mass: 85.016378338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 97
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.296
• Melting Point: 98-99 ºC
• Boiling Point: 221.5 °C at 760 mmHg
• Flash Point: 87.7 °C
• PSA: 38.33